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Compound of Interest

Compound Name:
(3R,5S)-3,5-Dihydroxyhexanoic

acid

Cat. No.: B14210787 Get Quote

Essential Safety and Handling Guide for
(3R,5S)-3,5-Dihydroxyhexanoic Acid
Disclaimer: A specific Safety Data Sheet (SDS) for (3R,5S)-3,5-Dihydroxyhexanoic acid was

not readily available. The following guidance is based on the safety profiles of structurally

similar compounds, such as 3,5-Dihydroxybenzoic acid and 3-Hydroxyhexanoic acid. It is

imperative to handle this compound with caution and adhere to the highest safety standards in

a laboratory setting.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for handling (3R,5S)-3,5-Dihydroxyhexanoic
acid.

Hazard Identification and Personal Protective
Equipment
Based on analogous compounds, (3R,5S)-3,5-Dihydroxyhexanoic acid is presumed to be a

potential irritant to the skin, eyes, and respiratory tract. The recommended personal protective

equipment is detailed below.
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Body Part Recommended Protection Rationale

Eyes/Face
Chemical safety goggles or a

face shield

To protect against potential

splashes that could cause

serious eye irritation.

Hands
Chemical-resistant gloves

(e.g., nitrile or neoprene)

To prevent skin contact and

potential irritation.

Body Laboratory coat
To protect skin and personal

clothing from accidental spills.

Respiratory
Use in a well-ventilated area or

under a fume hood

To minimize the inhalation of

any dust or aerosols, which

may cause respiratory

irritation.

Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated laboratory, preferably within a chemical fume hood, to minimize

exposure.

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.

Handling Procedures:

Wash hands thoroughly with soap and water after handling.

Avoid breathing any dust, fumes, or vapors that may be generated.

Prevent contact with skin and eyes by wearing the appropriate PPE.

Do not eat, drink, or smoke in the area where the chemical is handled.

Storage:
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Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents and strong bases.

Emergency Procedures
In case of skin contact: Immediately wash the affected area with plenty of soap and water. If

skin irritation occurs, seek medical attention.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do so. Continue rinsing and seek medical advice if eye irritation

persists.

If inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing. If the person feels unwell, seek medical attention.

If swallowed: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.

Disposal Plan
Dispose of contents and container in accordance with local, regional, and national regulations.

Waste should be handled as hazardous chemical waste.

Collection: Collect waste in a clearly labeled, compatible container with a secure lid.

Segregation: Do not mix with other waste streams unless explicitly permitted by your

institution's hazardous waste disposal guidelines.

Disposal: Arrange for pickup and disposal by a licensed hazardous waste management

company.
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Preparation
- Don appropriate PPE
- Work in fume hood

Handling
- Weighing and transfer

- Experimental use

Proceed with experiment

Spill Response

If spill occurs

Storage
- Tightly sealed container
- Cool, dry, ventilated area

Store unused material

Disposal
- Collect in labeled container
- Hazardous waste stream

Dispose of waste

After cleanup

Retrieve for future use
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To cite this document: BenchChem. [Personal protective equipment for handling (3R,5S)-3,5-
Dihydroxyhexanoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14210787#personal-protective-equipment-for-
handling-3r-5s-3-5-dihydroxyhexanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b14210787?utm_src=pdf-body-img
https://www.benchchem.com/product/b14210787#personal-protective-equipment-for-handling-3r-5s-3-5-dihydroxyhexanoic-acid
https://www.benchchem.com/product/b14210787#personal-protective-equipment-for-handling-3r-5s-3-5-dihydroxyhexanoic-acid
https://www.benchchem.com/product/b14210787#personal-protective-equipment-for-handling-3r-5s-3-5-dihydroxyhexanoic-acid
https://www.benchchem.com/product/b14210787#personal-protective-equipment-for-handling-3r-5s-3-5-dihydroxyhexanoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14210787?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14210787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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